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An In-Depth Technical Guide to the Surfactant Properties of C10-13-sec-Alkyl Benzenesulfonic

Acid

Introduction
C10-13-sec-alkyl benzenesulfonic acid, commonly referred to as Linear Alkylbenzene Sulfonic

Acid (LAS or LABSA), is a synthetic anionic surfactant of significant industrial importance.[1] It

belongs to the family of aryl sulfonates and is a key active ingredient in a vast array of cleaning

and detergent products due to its excellent cleansing, foaming, emulsifying, and wetting

properties.[2] This guide provides a detailed technical overview of its core surfactant properties,

experimental evaluation protocols, and key performance factors, tailored for researchers,

scientists, and professionals in formulation and development.

The compound is a UVCB substance (Unknown or Variable composition, Complex reaction

products or Biological materials), consisting of a benzene ring sulfonated at the para position

and substituted with a linear secondary alkyl chain containing 10 to 13 carbon atoms.[3][4] The

distribution of alkyl chain lengths typically peaks around C11-C12.[4] Its amphiphilic molecular

structure, comprising a hydrophilic sulfonate head group and a hydrophobic alkylbenzene tail,

is the basis for its surface-active behavior.

Molecular Structure and Synthesis
The fundamental structure of C10-13-sec-alkyl benzenesulfonic acid features a hydrophilic

sulfonate group (-SO3H) attached to a benzene ring, and a hydrophobic linear alkyl chain

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b15179715?utm_src=pdf-interest
https://www.cleaninginstitute.org/sites/default/files/research-pdfs/LAS_EPA_HPV_Test_Plan.pdf
https://www.surfactant.top/en/saa/?type=detail&id=8800
https://www.industrialchemicals.gov.au/sites/default/files/2022-12/EVA00114%20-%20Evaluation%20statement%20-%2022%20December%202022%20.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1602
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1602
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


(C10-H21 to C13-H27) attached to the same ring. The "sec-alkyl" designation indicates that the

benzene ring is attached to a secondary carbon atom within the alkyl chain.

The industrial synthesis is typically a two-step process:

Alkylation: Benzene is alkylated with linear mono-olefins (derived from n-paraffins) in the C10

to C13 range. This reaction is catalyzed, for instance, by hydrogen fluoride (HF) or a solid

catalyst.[5]

Sulfonation: The resulting linear alkylbenzene (LAB) is then sulfonated, most commonly

using sulfur trioxide (SO3) in a falling film reactor, to produce the sulfonic acid.[2]

The final product is often neutralized with a base, such as sodium hydroxide, to form the more

commonly used sodium salt, sodium C10-13-sec-alkyl benzenesulfonate.[2]

General Structure of C10-13-sec-Alkyl Benzenesulfonic Acid

CH₃-(CH₂)ₙ-CH-(CH₂)ₘ-CH₃ C₆H₄
n+m = 7 to 10

SO₃H
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Caption: General molecular structure of C10-13-sec-alkyl benzenesulfonic acid.

Core Surfactant Properties
As an anionic surfactant, C10-13-sec-alkyl benzenesulfonic acid excels in reducing the surface

tension of water and promoting the interaction between dissimilar phases (e.g., oil and water).

Its performance is characterized by several key parameters.

Mechanism of Action and Micelle Formation
In an aqueous solution, the surfactant monomers initially align at the air-water or oil-water

interface, orienting their hydrophilic heads towards the water and their hydrophobic tails away

from it. This alignment disrupts the cohesive energy at the surface, thereby lowering the

surface tension.

As the concentration of the surfactant increases, it reaches a point where the interface

becomes saturated. Beyond this concentration, known as the Critical Micelle Concentration

(CMC), the monomers self-assemble into spherical aggregates called micelles. In these

structures, the hydrophobic tails form a core to minimize contact with water, while the

hydrophilic heads form an outer shell, maintaining contact with the aqueous phase. This

phenomenon is fundamental to its cleaning action, as the oily core of the micelles can

encapsulate and solubilize non-polar substances like dirt and grease.
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Caption: Surfactant behavior below and above the Critical Micelle Concentration (CMC).

Quantitative Surfactant Properties
The performance of C10-13-sec-alkyl benzenesulfonic acid and its salts is defined by several

measurable properties. The values can vary depending on the specific isomer distribution,

purity, temperature, and the presence of electrolytes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b15179715?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Typical Value / Description Significance

Chemical Class Anionic Surfactant

The sulfonate head group

carries a negative charge in

solution.

Appearance

Brown, viscous liquid in acid

form; Solid/liquid for sodium

salts.[2][6]

Affects handling and

formulation processes.

Solubility Soluble in water.[2]
Essential for application in

aqueous systems.

Critical Micelle Concentration

(CMC)

CMC is lowest for the C10

homologue at ~0.1 g/L and

increases with chain length.[3]

The CMC for a typical C12

linear alkylbenzene sulfonate

is around 1.2–2.9 mM.[7]

Indicates the concentration at

which micellization and

maximum surface tension

reduction occur.

Surface Tension Reduction
Significantly lowers the surface

tension of water.[8]

A primary measure of

surfactant efficiency.

Emulsification Excellent emulsifying agent.[2]

Enables the stabilization of oil-

in-water or water-in-oil

mixtures.

Foaming Ability
Excellent foaming properties.

[2]

Desirable for many cleaning

applications, providing visual

cues of activity.

Wetting & Dispersing
Excellent wetting and

dispersing abilities.[2]

Allows liquids to spread more

easily over surfaces and helps

keep solid particles

suspended.

Hard Water Resistance

Weak resistance to hard water;

often used with chelating

agents.[2]

Performance can be reduced

by the presence of divalent

cations like Ca²⁺ and Mg²⁺,

which can cause precipitation.

[9]
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Biodegradability Readily biodegradable.[2]
An important environmental

consideration.

Experimental Protocols and Methodologies
The characterization of surfactant properties involves a range of analytical techniques. Below

are outlines of common experimental protocols.

Determination of Surface Tension and CMC
The CMC is typically determined by measuring the surface tension of a series of surfactant

solutions of increasing concentration. The surface tension decreases with concentration until

the CMC is reached, after which it remains relatively constant.

Objective: To measure the surface tension of aqueous solutions and determine the Critical

Micelle Concentration.

Apparatus: Tensiometer (using Du Noüy ring or Wilhelmy plate method), analytical balance,

volumetric flasks, beakers.

Methodology (Du Noüy Ring Method):

Preparation: Prepare a stock solution of the surfactant in deionized water. Create a series

of dilutions to cover a wide concentration range, both below and above the expected

CMC.

Calibration: Calibrate the tensiometer according to the manufacturer's instructions.

Measurement: For each concentration, pour the solution into a clean sample vessel.[10]

Lower the platinum-iridium ring until it is submerged in the liquid.

Force Measurement: Slowly raise the ring. The instrument measures the maximum force

required to pull the ring through the liquid-air interface just before the liquid lamella breaks.

This force is proportional to the surface tension.

Data Analysis: Plot surface tension (γ) as a function of the logarithm of the surfactant

concentration. The point at which the slope of the curve changes sharply is identified as

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.surfactant.top/en/saa/?type=detail&id=8800
https://open.library.ubc.ca/media/download/pdf/51869/1.0107233/1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the CMC.[7]

Evaluation of Foaming Ability (Ross-Miles Method)
Objective: To assess the volume and stability of foam produced by the surfactant solution.

Apparatus: Ross-Miles foam apparatus (a jacketed glass column with a reservoir and

orifice), thermostat, stopwatch.

Methodology:

Preparation: Prepare a surfactant solution of a specified concentration.

Apparatus Setup: Add 50 mL of the solution to the bottom of the graduated column. Add

200 mL of the same solution to the upper reservoir. Maintain a constant temperature using

the water jacket.

Foam Generation: Allow the solution from the reservoir to fall through the orifice into the

column, generating foam.

Measurement: Once the reservoir is empty, immediately measure the initial foam height.

Stability Measurement: Record the foam height again after a set time interval (e.g., 5

minutes) to assess foam stability.

Evaluation of Emulsification Performance
Objective: To determine the ability of the surfactant to form and stabilize an emulsion.

Apparatus: High-speed homogenizer, graduated cylinders, stopwatch, light microscope or

particle size analyzer.

Methodology:

Preparation: Prepare an aqueous solution of the surfactant. Select an oil phase (e.g.,

mineral oil, vegetable oil).
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Emulsion Formation: Combine a defined ratio of the oil phase and the surfactant solution

(e.g., 20:80 oil-to-water) in a beaker.

Homogenization: Emulsify the mixture using a high-speed homogenizer for a fixed time

and speed.

Stability Assessment: Pour the resulting emulsion into a graduated cylinder and seal.

Observe the emulsion over time (e.g., 24 hours) for any signs of phase separation

(creaming or coalescence). The time taken for a certain percentage of the aqueous or oil

phase to separate is recorded as a measure of emulsion stability.

Microscopic Analysis (Optional): The emulsion droplet size and distribution can be

analyzed immediately after formation and over time to quantify stability.

Surfactant Property Evaluation

Data Analysis & Characterization

Sample Preparation
(Aqueous Surfactant Solutions)

Surface Tension & CMC
(Tensiometer)

Foaming Test
(Ross-Miles Apparatus)

Emulsification Test
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Caption: General experimental workflow for surfactant characterization.

Safety and Toxicological Profile
C10-13-sec-alkyl benzenesulfonic acid is a corrosive substance that requires careful handling.

Human Health: The substance is harmful if swallowed and causes severe skin burns and eye

damage.[11][12] It is irritating to the respiratory tract.[4] In case of contact, immediate and

thorough rinsing with water is necessary.[6]

Environmental Profile: It is considered harmful to aquatic life with long-lasting effects.[11]

However, the substance is biodegradable and not expected to persist in the environment.[2]

[13]

Toxicological Data Value Species Reference

Acute Oral LD50 ~1470 mg/kg bw Rat [11]

Acute Dermal LD50 > 2000 mg/kg bw Rat [11]

Conclusion
C10-13-sec-alkyl benzenesulfonic acid is a highly effective and versatile anionic surfactant. Its

strong performance in reducing surface tension, forming stable foams and emulsions, and its

excellent cleaning capabilities make it a foundational ingredient in numerous applications. A

thorough understanding of its quantitative properties, such as the Critical Micelle

Concentration, and the protocols for their measurement is essential for optimizing formulations

in research, development, and industrial settings. While its performance can be affected by

factors like water hardness, its overall efficacy and biodegradability ensure its continued

relevance. Proper safety protocols must be observed due to its corrosive nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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